Cas no 2901102-62-1 (6-(t-Butyl)-8-chloroquinoline)

• Product Name: 6-(t-Butyl)-8-chloroquinoline
• CAS No: 2901102-62-1
• MF: C₁₃H₁₄ClN
• MW: 219.709962368011
• CID: 6796261
• PubChem ID: 171367711
• Update Time: 2025-06-09

6-(t-Butyl)-8-chloroquinoline Chemical and Physical Properties

Names and Identifiers

• MFCD34770925
• 2901102-62-1
• 6-(t-Butyl)-8-chloroquinoline

• Inchi： 1S/C13H14ClN/c1-13(2,3)10-7-9-5-4-6-15-12(9)11(14)8-10/h4-8H,1-3H3
• InChI Key： SYRSOZZPJICWQX-UHFFFAOYSA-N
• SMILES： ClC1C2C(=CC=CN=2)C=C(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 219.0814771g/mol
• Monoisotopic Mass: 219.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 6-(t-Butyl)-8-chloroquinoline

Introduction to 6-(t-Butyl)-8-chloroquinoline (CAS No. 2901102-62-1)

6-(t-Butyl)-8-chloroquinoline, identified by the Chemical Abstracts Service Number (CAS No.) 2901102-62-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule, characterized by its quinoline backbone, has garnered considerable attention due to its structural versatility and potential therapeutic applications. The presence of a tert-butyl substituent at the 6-position and a chloro group at the 8-position imparts unique electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The quinoline scaffold itself has a rich history in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, and anticancer properties. Among these derivatives, 6-(t-Butyl)-8-chloroquinoline stands out due to its optimized substitution pattern, which enhances both solubility and bioavailability while maintaining potent biological activity. Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of this compound's pharmacological profile, revealing promising results in several disease models.

In the context of modern drug discovery, 6-(t-Butyl)-8-chloroquinoline has been investigated for its potential role in modulating inflammatory pathways and inhibiting key enzymes involved in cancer progression. Studies have demonstrated that the chloro substituent at the 8-position can engage in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity. Concurrently, the tert-butyl group exerts steric hindrance, which can fine-tune the compound's interaction with proteins and enzymes.

One of the most intriguing aspects of 6-(t-Butyl)-8-chloroquinoline is its ability to cross the blood-brain barrier (BBB), a critical property for central nervous system (CNS) drug development. Research has shown that quinoline derivatives with appropriate lipophilicity and functional groups can efficiently penetrate this formidable barrier. The structural features of 6-(t-Butyl)-8-chloroquinoline, including its aromatic system and alkyl substituents, contribute to its favorable pharmacokinetic profile for CNS applications.

Recent preclinical studies have highlighted the compound's potential in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The mechanism of action appears to involve inhibition of aberrant protein aggregation and modulation of oxidative stress pathways. Moreover, the compound has shown neuroprotective effects in animal models, suggesting its therapeutic relevance for conditions characterized by neuronal damage.

The synthesis of 6-(t-Butyl)-8-chloroquinoline involves multi-step organic transformations, typically starting from readily available quinoline precursors. The introduction of the tert-butyl group is commonly achieved via Friedel-Crafts alkylation or related methods, while the chloro substituent is often installed through electrophilic aromatic substitution reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations.

In conclusion, 6-(t-Butyl)-8-chloroquinoline (CAS No. 2901102-62-1) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features, combined with emerging evidence of its biological activity, position it as a valuable compound for medicinal chemists and drug developers. As research continues to uncover new therapeutic targets and mechanisms, compounds like 6-(t-Butyl)-8-chloroquinoline are likely to play a pivotal role in addressing unmet medical needs.